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This guide provides a detailed comparison of the Cochlear Nucleus C1624 implant with two
leading alternatives: the MED-EL Synchrony 2 and the Advanced Bionics HiRes Ultra 3D. The
information is intended for researchers, scientists, and drug development professionals,
offering a comprehensive overview of clinical trial results, experimental methodologies, and key
device specifications.

Performance and Clinical Outcomes

Evaluating the performance of cochlear implants involves a variety of metrics, with speech
perception in quiet and noisy environments being among the most critical. While direct head-to-
head clinical trials for the Cochlear Nucleus C1624, MED-EL Synchrony 2, and Advanced
Bionics HiRes Ultra 3D are limited, individual studies provide valuable insights into their
respective capabilities.

A multicenter clinical trial of a Cochlear Nucleus system demonstrated significant mean
improvements in speech perception.[1][2] For Consonant-Nucleus-Consonant (CNC) words in
quiet, a mean improvement of 35.8 percentage points was observed, and for AzBio sentences
in noise, the mean improvement was 32.0 percentage points.[1][2] Another study involving 96
subjects who received a Cochlear Nucleus implant showed that the average preoperative CNC
word score of 14.6% increased to 60.9% six months after activation. Similarly, AzBio sentence
scores at a +10 dB signal-to-noise ratio (SNR) improved from 14.8% to 42.7%.

Data from a retrospective study on patients with Advanced Bionics HiRes Ultra or Ultra 3D
implants who underwent reimplantation with a different manufacturer's device showed that they
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achieved comparable CNC score performance to their best performance with their original
device.[3] Another study assessing Advanced Bionics devices reported on speech perception
improvements with their sound processing strategies.[4]

A study comparing MED-EL devices to Cochlear and Advanced Bionics implants in children
found that MED-EL devices were associated with significantly better sound-source localization.
[5] Another study suggested that subjective music perception was superior with a MED-EL
implant in most subjects who had a Cochlear Nucleus implant in the other ear.[5]

It is important to note that patient outcomes can be influenced by a variety of factors, including

the duration of deafness, the health of the auditory nerve, and the surgical technique.

Therefore, the following data should be interpreted with these variables in mind.

Speech Perception Data

Performance Metric

Cochlear Nucleus
Cl624 (and similar
systems)

MED-EL Synchrony
2

Advanced Bionics
HiRes Ultra 3D

CNC Word Score (%

Correct in Quiet)

Pre-op: ~10-60%][1][2]
Post-op: Significant
improvement of ~36-
46 percentage
points[1][2][6]

Data from specific
head-to-head trials
are not readily
available in the

searched literature.

Data from specific
head-to-head trials
are not readily
available in the

searched literature.

AzBio Sentences in

Noise (% Correct)

Pre-op: Variable Post-
op: Significant
improvement of ~28-
32 percentage points
at +10 dB SNR[1][2]

[6]

Data from specific
head-to-head trials
are not readily
available in the

searched literature.

Data from specific
head-to-head trials
are not readily
available in the

searched literature.

Device Specifications

The physical and technical characteristics of a cochlear implant system are crucial for surgical

planning, long-term reliability, and compatibility with other medical procedures.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.researchgate.net/figure/Overview-of-all-cochlear-implantations-with-Advanced-Bionics-HiRes-Ultra-and-HiRes-Ultra_fig1_360464831
https://www.advancedbionics.com/content/dam/advancedbionics/ifus/en_ca/029-Q730-94_Rev%20B_IFU%20HiRes%20Ultra%203D%20HC_preview.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10604631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10604631/
https://pubmed.ncbi.nlm.nih.gov/26152811/
https://pronews.cochlear.com/wp-content/uploads/2015/07/Roland_et_al-2015-The_Laryngoscope.pdf
https://pubmed.ncbi.nlm.nih.gov/26152811/
https://pronews.cochlear.com/wp-content/uploads/2015/07/Roland_et_al-2015-The_Laryngoscope.pdf
https://pronews.cochlear.com/science-spotlight-candidacy/
https://pubmed.ncbi.nlm.nih.gov/26152811/
https://pronews.cochlear.com/wp-content/uploads/2015/07/Roland_et_al-2015-The_Laryngoscope.pdf
https://pronews.cochlear.com/science-spotlight-candidacy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14165654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Cochlear Nucleus

MED-EL Synchrony Advanced Bionics

Feature .
Cl624 2 HiRes Ultra 3D
) ) HiFocus SlimJ
_ FLEX Series (Flexible _ _
Slim 20 Electrode ) (Straight) or HiFocus
Electrode Array Type arrays of varying

(Lateral Wall)[7][8]

lengths)[9]

Mid-Scala (Precurved)
[4][10]

Number of Electrodes

22 half-banded

platinum electrodes[7]

19 or 24 platinum

electrode contacts
depending on the

array[9]

16 platinum
contacts[4][11]

Electrode Active

Length

19.1 mm[7]

Varies (e.g., FLEX 24:

20.9 mm, FLEX
SOFT: 26.4 mm)[12]
[13]

HiFocus SlimJ: ~20
mm, HiFocus Mid-
Scala: ~15 mm[11]

MRI Compatibility

Up to 3.0 Tesla with

magnet in place[14]

Up to 3.0 Tesla
without magnet

removal[9]

Up to 3.0 Tesla
without magnet

removal[15]

Experimental Protocols

The clinical data presented in this guide are primarily based on standardized speech

perception tests. Understanding the methodologies of these tests is essential for interpreting

the results.

Consonant-Nucleus-Consonant (CNC) Word Test

The CNC word test is a common method for assessing open-set word recognition in quiet. The

protocol typically involves the following steps:

o Patient Setup: The patient is seated in a sound-treated booth.

o Stimulus Presentation: A pre-recorded list of 50 monosyllabic words is presented to the

patient through a loudspeaker at a calibrated sound level, typically 60 or 65 dB SPL.[5][16]

o Patient Response: The patient is instructed to repeat each word they hear.
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e Scoring: An audiologist scores the patient's response based on the number of correctly
identified words. The score is expressed as a percentage.

AzBio Sentences in Noise Test

The AzBio sentences test is designed to evaluate speech understanding in more challenging
listening environments that simulate real-world situations. The protocol is as follows:

o Patient Setup: The patient is seated in a sound-treated booth, typically with a loudspeaker
positioned in front of them.

o Stimulus Presentation: Pre-recorded sentences are presented simultaneously with multi-
talker babble noise.[17] The speech signal is typically presented at a fixed level (e.g., 65
dBA), while the noise level is adjusted to achieve a specific signal-to-noise ratio (SNR), such
as +10 dB or +5 dB.[6]

» Patient Response: The patient repeats the sentence they heard.

e Scoring: The score is calculated based on the percentage of correctly identified words within
the sentences.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the cochlear
implant signal processing pathway and a typical experimental workflow for clinical trials.

Click to download full resolution via product page

Cochlear Implant Signal Processing Pathway
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Experimental Workflow for a Cochlear Implant Clinical Trial

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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